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Compound of Interest

Compound Name: Boc-L-Valine

Cat. No.: B558185 Get Quote

Essential Safety and Handling Guide for Boc-L-
Valine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Boc-L-Valine. Adherence to these guidelines is crucial for ensuring

a safe laboratory environment and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Boc-L-Valine is not classified as a hazardous substance according to Regulation (EC) No

1272/2008 (CLP) and the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

[1][2] However, as a powdered chemical, it is prudent to handle it with care to avoid inhalation

and contact with skin and eyes.[2][3]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[4]

Protects against airborne

particles and accidental

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

with the chemical.

Skin and Body Protection
Laboratory coat and long-

sleeved clothing.

Minimizes the risk of skin

exposure to the powder.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (e.g., N95 or

P1) is recommended when

handling fine powders,

especially in areas without

adequate ventilation, to avoid

dust inhalation.

Avoids inhalation of any

potential airborne dust.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Boc-L-Valine for

easy reference.

Property Value

Physical State Powder / Solid

Appearance White to off-white

Molecular Formula C₁₀H₁₉NO₄

Molecular Weight 217.27 g/mol

Melting Point 76 - 80 °C (168.8 - 176 °F)

Solubility Insoluble in water

Storage Temperature Keep refrigerated, Store in a cool, dry place
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Experimental Protocols: Safe Handling and
Operational Plans
Adherence to a strict, step-by-step protocol is essential for the safe handling of Boc-L-Valine.

3.1. Preparation and Weighing Protocol:

Designate a Work Area: Before handling, designate a specific, clean, and uncluttered work

area, preferably within a chemical fume hood or a powder weighing station to minimize dust

dispersal.

Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses or goggles,

and then gloves. If respiratory protection is needed, ensure it is properly fitted.

Weighing:

Place a clean weigh boat or creased weighing paper on the analytical balance.

Tare the balance to zero.

Carefully transfer the desired amount of Boc-L-Valine from the stock container to the

weigh boat using a clean spatula. Avoid pouring directly from the bottle to prevent spills.

Close the stock container immediately after dispensing to prevent contamination and

accidental spillage.

Transfer:

To transfer the weighed powder to a reaction vessel, gently fold the weigh boat or

weighing paper to create a funnel.

Carefully guide the powder into the vessel. A powder funnel can be used for narrow-

mouthed containers.

If any residue remains on the weigh boat, it can be rinsed with the reaction solvent to

ensure a complete transfer, provided the solvent is compatible with the weigh boat

material.
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3.2. First Aid Measures:

In the event of exposure, follow these immediate first-aid procedures:

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. If eye irritation persists, get medical

advice/attention.

Skin Contact
Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

Inhalation

Remove the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if you

feel unwell.

Disposal Plan
Proper disposal of Boc-L-Valine and associated waste is critical to maintaining a safe and

compliant laboratory.

4.1. Waste Segregation and Collection:

Solid Waste: Collect unused Boc-L-Valine powder and any contaminated disposable

materials (e.g., weigh boats, gloves, wipes) in a clearly labeled, sealed container designated

for non-hazardous chemical waste.

Liquid Waste: If Boc-L-Valine is dissolved in a solvent, the entire solution should be treated

as chemical waste and collected in a sealed, labeled waste container. Do not mix with

incompatible waste streams.

4.2. Spill Management:
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Containment: In case of a spill, avoid generating dust. For small dry spills, gently sweep or

vacuum the material into a designated waste container.

Cleaning: Slightly wet the material with a suitable solvent or water to prevent it from

becoming airborne. Clean the affected area thoroughly with a detergent and water.

Ventilation: Ensure the area is well-ventilated during cleanup.

4.3. Final Disposal:

All waste containers must be clearly labeled with "Boc-L-Valine Waste" and any other

relevant hazard information.

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for chemical waste disposal.

Mandatory Visualizations
The following diagrams illustrate the key workflows for handling and disposing of Boc-L-Valine.

1. Preparation
- Designate Work Area

- Don PPE

2. Weighing
- Tare Balance

- Transfer Powder with Spatula

3. Transfer
- Use Weigh Boat/Paper as Funnel

- Rinse Residue if Necessary

4. Post-Handling
- Clean Work Area

- Doff PPE
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Click to download full resolution via product page

Caption: Boc-L-Valine Handling Workflow.
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Caption: Boc-L-Valine Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Boc-L-
Valine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558185#personal-protective-equipment-for-handling-
boc-l-valine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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